Cas no 2229519-42-8 (3-(5-chloro-1H-indol-2-yl)-2,2-dimethylcyclopropylmethanamine)

• Product Name: 3-(5-chloro-1H-indol-2-yl)-2,2-dimethylcyclopropylmethanamine
• CAS No: 2229519-42-8
• MF: C₁₄H₁₇ClN₂
• MW: 248.751182317734
• CID: 5860968
• PubChem ID: 165672266
• Update Time: 2025-10-28

3-(5-chloro-1H-indol-2-yl)-2,2-dimethylcyclopropylmethanamine Chemical and Physical Properties

Names and Identifiers

• 3-(5-chloro-1H-indol-2-yl)-2,2-dimethylcyclopropylmethanamine
• [3-(5-chloro-1H-indol-2-yl)-2,2-dimethylcyclopropyl]methanamine
• EN300-1992206
• 2229519-42-8

• Inchi： 1S/C14H17ClN2/c1-14(2)10(7-16)13(14)12-6-8-5-9(15)3-4-11(8)17-12/h3-6,10,13,17H,7,16H2,1-2H3
• InChI Key： ZSGQFRDYFAYTNX-UHFFFAOYSA-N
• SMILES： ClC1C=CC2=C(C=1)C=C(C1C(CN)C1(C)C)N2

Computed Properties

• Exact Mass: 248.1080262g/mol
• Monoisotopic Mass: 248.1080262g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 305
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 41.8Ų

Additional information on 3-(5-chloro-1H-indol-2-yl)-2,2-dimethylcyclopropylmethanamine

Professional Introduction to Compound with CAS No. 2229519-42-8 and Product Name: 3-(5-chloro-1H-indol-2-yl)-2,2-dimethylcyclopropylmethanamine

The compound identified by the CAS number 2229519-42-8 and the product name 3-(5-chloro-1H-indol-2-yl)-2,2-dimethylcyclopropylmethanamine represents a significant advancement in the field of pharmaceutical chemistry. This molecule, characterized by its intricate structural framework, has garnered considerable attention due to its potential applications in medicinal chemistry and drug discovery. The presence of a 5-chloro-1H-indole moiety and a dimethylcyclopropylmethylamine side chain contributes to its unique pharmacophoric properties, making it a promising candidate for further exploration.

In recent years, the pharmaceutical industry has witnessed a surge in the development of heterocyclic compounds, particularly those incorporating indole derivatives. The indole scaffold, known for its biological activity, has been extensively studied for its role in modulating various physiological pathways. The substitution pattern in 3-(5-chloro-1H-indol-2-yl)-2,2-dimethylcyclopropylmethanamine enhances its binding affinity to target proteins, thereby increasing its therapeutic efficacy. This compound's structural features align well with the growing interest in designing molecules with improved pharmacokinetic profiles.

One of the most compelling aspects of this compound is its potential in addressing neurological disorders. Current research indicates that indole derivatives exhibit significant neuroprotective and anti-inflammatory properties. The 5-chloro substituent on the indole ring not only enhances metabolic stability but also influences the compound's interaction with biological targets. Preliminary studies have suggested that this modification may lead to a more favorable pharmacological profile compared to unmodified indole derivatives.

The dimethylcyclopropylmethylamine group in the molecular structure contributes to the compound's lipophilicity, which is a critical factor in drug absorption and distribution. By optimizing this aspect, researchers aim to achieve better bioavailability and target specificity. This structural feature is particularly relevant in the context of developing central nervous system (CNS) drugs, where blood-brain barrier penetration is often a limiting factor.

Recent advancements in computational chemistry have enabled more accurate predictions of molecular interactions. Techniques such as molecular docking and virtual screening have been instrumental in identifying promising candidates like 3-(5-chloro-1H-indol-2-yl)-2,2-dimethylcyclopropylmethanamine. These computational methods allow researchers to evaluate the compound's binding affinity to various enzymes and receptors involved in neurological disorders. Such simulations have hinted at potential therapeutic benefits against conditions like Alzheimer's disease and Parkinson's disease.

In vitro studies have begun to unravel the mechanistic aspects of this compound's action. Initial experiments suggest that it may exert its effects by modulating neurotransmitter release and receptor activity. The interaction between the 5-chloroindole moiety and specific neurotransmitter receptors appears to be crucial for its pharmacological effects. Further research is needed to fully elucidate these interactions and understand their implications for therapeutic applications.

The synthesis of 3-(5-chloro-1H-indol-2-yl)-2,2-dimethylcyclopropylmethanamine presents unique challenges due to its complex structure. However, modern synthetic methodologies have made significant strides in facilitating such constructions. Advances in catalytic processes and asymmetric synthesis have enabled more efficient and scalable production of complex heterocyclic compounds. These innovations are essential for translating promising candidates like this one into viable drug candidates.

As the field of medicinal chemistry continues to evolve, compounds like 3-(5-chloro-1H-indol-2-yl)-2,2-dimethylcyclopropylmethanamine represent a testament to the relentless pursuit of novel therapeutics. Their development underscores the importance of interdisciplinary collaboration between chemists, biologists, and clinicians. By leveraging cutting-edge technologies and innovative approaches, researchers are poised to uncover new treatments for some of humanity's most pressing health challenges.

The future prospects for this compound are promising, with ongoing studies aimed at optimizing its pharmacological properties further. Investigating its potential as an adjunct therapy or monotherapy will be key areas of focus. Additionally, exploring synthetic routes that enhance scalability and cost-effectiveness will be crucial for bringing this molecule closer to clinical application.

In conclusion, 3-(5-chloro-1H-indol-2-yl)-2,2-dimethylcyclopropylmethanamine, identified by CAS number 2229519-42-8, stands as a beacon of innovation in pharmaceutical chemistry. Its unique structural features and promising biological activities position it as a valuable asset in the quest for new treatments for neurological disorders. As research progresses, this compound holds great potential to contribute significantly to advancements in medicine.